N-Methyl-3-(m-tolyloxy)propan-1-amine

• IUPAC Name: N-methyl-3-(3-methylphenoxy)propan-1-amine
• InChI: InChI=1S/C11H17NO/c1-10-5-3-6-11(9-10)13-8-4-7-12-2/h3,5-6,9,12H,4,7-8H2,1-2H3
• InChI Key: YNHNOYSPXAZXSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCNC
• Molecular Formula: C11H17NO
• DSSTOX Substance ID: DTXSID30629783
• Molecular Weight: 179.26 g/mol
• CAS RN: 915923-00-1

Description

Molecular Structure Analysis

The molecular formula of “N-Methyl-3-(m-tolyloxy)propan-1-amine” is C11H17NO. Its molecular weight is 179.26.

Physical And Chemical Properties Analysis

The boiling point and other physical and chemical properties of “this compound” are not explicitly mentioned in the available resources.

Scientific Research Applications

Structural and Synthetic Applications

• Structural Elucidation and Comparative Analysis : A homologue of N-Methyl-3-(m-tolyloxy)propan-1-amine, namely N-methyl-4-(3,4-methylenedioxyphenyl)butan-2-amine, was identified in illegal designer drugs in Japan, highlighting the compound's significance in forensic science and substance control (Matsumoto et al., 2006).

• Synthesis of Pharmaceutical Intermediates : The compound is used as a key intermediate in the preparation of significant pharmaceuticals, such as premafloxacin, demonstrating its importance in drug synthesis and design (Fleck et al., 2003).

• Methylation of Amines : N-Methyl amines, like this compound, play a significant role in synthesizing medicines, pesticides, surfactants, and dyes. A study demonstrated the efficiency of a hydrogen-free system using a combined Al2O3–mordenite catalyst for the N-methylation of various amines with methanol, showcasing the compound's utility in green chemistry (Su et al., 2016).

• Synthesis of Hybrid Organic-Inorganic Films : The compound has been used in preparing hybrid organic-inorganic coatings and free-standing films, offering insights into the development of advanced materials with tailored properties (Špírková et al., 2004).

• Synthesis and Characterization of Unsymmetrical Tripodal Amines : The compound's derivatives have been synthesized and used in coordination chemistry with zinc(II), showcasing its versatility in creating complex molecular structures for various applications (Keypour et al., 2018).

Environmental and Material Science Applications

• SO2 Absorbents : Nitrile-functionalized tertiary amines, related to this compound, have been synthesized and demonstrated to be highly efficient and reversible SO2 absorbents, offering potential applications in environmental protection and industrial processes (Hong et al., 2014).

• Corrosion Inhibition : Tertiary amines synthesized from 1,3-di-amino-propan-2-ol have shown excellent performance in inhibiting carbon steel corrosion, suggesting the compound's utility in protective coatings and materials science (Gao et al., 2007).

Safety and Hazards

“N-Methyl-3-(m-tolyloxy)propan-1-amine” should be handled with care. It is advised to keep away from heat/sparks/open flames/hot surfaces, avoid contact with air and water due to possible violent reaction and flash fire, and handle under inert gas.